(3R*,4S*)-3,4-dimethyl-1-[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanoyl]piperidin-4-ol

• IUPAC Name: 1-[(3R,4S)-4-hydroxy-3,4-dimethylpiperidin-1-yl]-3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propan-1-one
• InChI: InChI=1S/C17H22N4O3/c1-12-11-21(9-7-17(12,2)23)15(22)6-5-14-19-16(20-24-14)13-4-3-8-18-10-13/h3-4,8,10,12,23H,5-7,9,11H2,1-2H3/t12-,17+/m1/s1
• InChI Key: UVLYMPQOZAOBON-PXAZEXFGSA-N
• Canonical SMILES: CC1CN(CCC1(C)O)C(=O)CCC2=NC(=NO2)C3=CN=CC=C3
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(C)O)C(=O)CCC2=NC(=NO2)C3=CN=CC=C3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol

Description

(3R*,4S*)-3,4-dimethyl-1-[3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)propanoyl]piperidin-4-ol is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.16919058 g/mol and the complexity rating of the compound is 450. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel compounds with the 1,3,4-oxadiazole moiety, including those with piperidinyl substitutions, exhibit significant interest due to their versatile biological activities. A study highlighted the synthesis and spectral analysis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, underscoring the methodology for incorporating such structures for potential biological evaluations (Khalid et al., 2016).
• Another research effort involved the creation of 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing piperidine or pyrrolidine rings, demonstrating a synthetic approach to compounds with anticipated antimicrobial properties (Krolenko et al., 2016).

Biological Activities and Potential Therapeutic Applications

• Research into 1,3,4-oxadiazole derivatives, including those with piperidine modifications, has shown these compounds to be promising candidates for antimicrobial applications. This is evidenced by their screening against various enzymes and molecular docking studies to understand their binding affinities, highlighting their potential as therapeutic agents (Khalid et al., 2016).
• The antimicrobial activity of newly synthesized 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives was explored, revealing strong activity against a range of microbes. These findings suggest the utility of such compounds in developing new antimicrobials (Krolenko et al., 2016).